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  4. (7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride
(7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride (7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride
Brand Name: Vulcanchem
CAS No.: 118357-24-7
VCID: VC0053435
InChI: InChI=1S/C17H19NO3.ClH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2-5,10-11,13,16,19-20H,6-8H2,1H3;1H/t10?,11?,13-,16?,17?;/m0./s1
SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(C=C4)O.Cl
Molecular Formula: C17H23ClD3NO6
Molecular Weight: 321.8 g/mol

(7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride

CAS No.: 118357-24-7

Main Products

VCID: VC0053435

Molecular Formula: C17H23ClD3NO6

Molecular Weight: 321.8 g/mol

(7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride - 118357-24-7

CAS No. 118357-24-7
Product Name (7S)-3-Methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride
Molecular Formula C17H23ClD3NO6
Molecular Weight 321.8 g/mol
IUPAC Name (7S)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride
Standard InChI InChI=1S/C17H19NO3.ClH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2-5,10-11,13,16,19-20H,6-8H2,1H3;1H/t10?,11?,13-,16?,17?;/m0./s1
Standard InChIKey XCKKIKBIPZJUET-MXXLTCJRSA-N
Isomeric SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3[C@H](C=C4)O.Cl
SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(C=C4)O.Cl
Canonical SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(C=C4)O.Cl
PubChem Compound 16219645
Last Modified Nov 11 2021
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